Cas no 951887-83-5 (Ethyl 4-(2,4,5-trimethoxyphenyl)-4-oxobutanoate)

• Product Name: Ethyl 4-(2,4,5-trimethoxyphenyl)-4-oxobutanoate
• CAS No: 951887-83-5
• MF: C₁₅H₂₀O₆
• MW: 296.315705299377
• MDL: MFCD09801959
• CID: 4722250
• Update Time: 2025-07-18

Ethyl 4-(2,4,5-trimethoxyphenyl)-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-(2,4,5-TRIMETHOXYPHENYL)-4-OXOBUTANOATE
• ethyl 4-oxo-4-(2,4,5-trimethoxyphenyl)butanoate
• 7712b
• Ethyl 4-(2,4,5-trimethoxyphenyl)-4-oxobutanoate

• MDL： MFCD09801959
• Inchi： 1S/C15H20O6/c1-5-21-15(17)7-6-11(16)10-8-13(19-3)14(20-4)9-12(10)18-2/h8-9H,5-7H2,1-4H3
• InChI Key： LMRIVFFCKCPAIO-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=CC=1C(CCC(=O)OCC)=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 343
• Topological Polar Surface Area: 71.1

Additional information on Ethyl 4-(2,4,5-trimethoxyphenyl)-4-oxobutanoate

Comprehensive Overview of Ethyl 4-(2,4,5-trimethoxyphenyl)-4-oxobutanoate (CAS No. 951887-83-5)

Ethyl 4-(2,4,5-trimethoxyphenyl)-4-oxobutanoate (CAS No. 951887-83-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. This ester derivative, characterized by its trimethoxyphenyl and oxobutanoate functional groups, exhibits unique physicochemical properties, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure combines aromaticity with keto-ester functionality, offering versatility in drug design and material science applications.

In recent years, the demand for Ethyl 4-(2,4,5-trimethoxyphenyl)-4-oxobutanoate has surged due to its potential role in developing antioxidant and anti-inflammatory agents. Researchers are particularly interested in its structure-activity relationship (SAR), as the trimethoxy substitution pattern is often associated with enhanced biological activity. This aligns with current trends in green chemistry and sustainable synthesis, where efficient routes to such intermediates are highly sought after.

The compound's CAS No. 951887-83-5 is frequently searched in academic databases and patent literature, reflecting its relevance in medicinal chemistry and drug discovery. Users often inquire about its synthetic protocols, solubility profiles, and spectroscopic data (e.g., NMR, IR), which are critical for quality control and scalability. Notably, its ethyl ester moiety provides improved lipophilicity, a feature exploited in prodrug design to enhance bioavailability.

From an industrial perspective, Ethyl 4-(2,4,5-trimethoxyphenyl)-4-oxobutanoate is synthesized via Claisen condensation or Michael addition reactions, with yields optimized through catalytic methods. Recent advancements in flow chemistry have further streamlined its production, addressing concerns about reaction efficiency and waste reduction. These innovations resonate with the growing emphasis on cost-effective and eco-friendly manufacturing processes.

In analytical applications, this compound serves as a reference standard for chromatographic methods, particularly in HPLC and LC-MS analyses. Its distinct UV absorption profile facilitates detection in complex matrices, a feature leveraged in pharmacokinetic studies. Furthermore, its stability under various pH conditions makes it a candidate for formulation development, a topic frequently explored in peer-reviewed journals.

Emerging discussions in online forums highlight interest in the scalability of Ethyl 4-(2,4,5-trimethoxyphenyl)-4-oxobutanoate synthesis, with queries often focusing on catalyst selection (e.g., biocatalysts vs. metal catalysts) and purification techniques. These discussions underscore the compound's role in bridging academic research and industrial applications, particularly in the context of precision medicine and targeted therapies.

In summary, Ethyl 4-(2,4,5-trimethoxyphenyl)-4-oxobutanoate (CAS No. 951887-83-5) represents a multifaceted tool in modern chemistry, intersecting with trends like AI-driven molecular design and high-throughput screening. Its continued exploration promises to unlock novel applications in therapeutic development and material innovation, solidifying its position as a compound of enduring scientific and commercial value.